Cas no 60061-70-3 (4-bromo-3,5-diethyl-1H-pyrazole)

• Product Name: 4-bromo-3,5-diethyl-1H-pyrazole
• CAS No: 60061-70-3
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 4655685
• PubChem ID: 21536679
• Update Time: 2024-11-05

4-bromo-3,5-diethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-bromo-3,5-diethyl-
• 4-bromo-3,5-diethyl-1H-pyrazole
• DB-167332
• SCHEMBL8943452
• 60061-70-3
• EN300-1081261
• F84486

• Inchi： 1S/C7H11BrN2/c1-3-5-7(8)6(4-2)10-9-5/h3-4H2,1-2H3,(H,9,10)
• InChI Key： OTSLGRMIYOSZPY-UHFFFAOYSA-N
• SMILES： N1C(CC)=C(Br)C(CC)=N1

Computed Properties

• Exact Mass: 202.01056g/mol
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides